Cas no 1851093-84-9 (1-(Azetidin-3-yl)piperidine-4-sulfonamide)

• Product Name: 1-(Azetidin-3-yl)piperidine-4-sulfonamide
• CAS No: 1851093-84-9
• MF: C₈H₁₇N₃O₂S
• MW: 219.304480314255
• CID: 5253146
• Update Time: 2025-07-22

1-(Azetidin-3-yl)piperidine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)piperidine-4-sulfonamide
• 1-(Azetidin-3-yl)piperidine-4-sulfonamide

• Inchi： 1S/C8H17N3O2S/c9-14(12,13)8-1-3-11(4-2-8)7-5-10-6-7/h7-8,10H,1-6H2,(H2,9,12,13)
• InChI Key： VDXRHYHQEYTJSY-UHFFFAOYSA-N
• SMILES： S(C1CCN(CC1)C1CNC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: -1.1
• Topological Polar Surface Area: 83.8

Additional information on 1-(Azetidin-3-yl)piperidine-4-sulfonamide

Introduction to 1-(Azetidin-3-yl)piperidine-4-sulfonamide (CAS No. 1851093-84-9)

1-(Azetidin-3-yl)piperidine-4-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1851093-84-9, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways. The molecular framework of this compound integrates elements from both azetidine and piperidine heterocycles, which are well-documented for their role in modulating biological processes.

The structure of 1-(Azetidin-3-yl)piperidine-4-sulfonamide features a sulfonamide functional group at the 4-position of the piperidine ring, connected to an azetidine moiety at the 3-position. This specific arrangement creates a rigid scaffold that can interact with biological targets in a precise manner. The sulfonamide group is particularly noteworthy as it is a common pharmacophore in drug design, known for its ability to enhance solubility, metabolic stability, and binding affinity to biological receptors. The azetidine ring, on the other hand, contributes to the compound's overall conformational flexibility while maintaining structural integrity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate protein-protein interactions (PPIs) and other critical biological processes. 1-(Azetidin-3-yl)piperidine-4-sulfonamide has emerged as a promising candidate in this context due to its ability to engage with specific binding sites on target proteins. Its unique structural features make it an attractive scaffold for further derivatization and optimization, enabling the development of more potent and selective therapeutic agents.

One of the most compelling aspects of 1-(Azetidin-3-yl)piperidine-4-sulfonamide is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The sulfonamide moiety, in particular, has been extensively studied for its anti-inflammatory properties, making this compound a candidate for therapeutic intervention in chronic inflammatory conditions.

The synthesis of 1-(Azetidin-3-yl)piperidine-4-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications that can fine-tune its biological activity.

Recent advancements in computational chemistry and molecular modeling have further accelerated the discovery process for 1-(Azetidin-3-yl)piperidine-4-sulfonamide and related derivatives. By leveraging high-throughput virtual screening and structure-based drug design approaches, researchers can rapidly identify lead compounds with optimized pharmacokinetic profiles. This computational-driven strategy complements traditional experimental methods, enabling faster development cycles and reducing the time-to-market for novel therapeutics.

The pharmacological evaluation of 1-(Azetidin-3-yl)piperidine-4-sulfonamide has revealed intriguing findings that underscore its potential as a drug candidate. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in disease pathways without significant off-target effects. This selectivity is crucial for minimizing adverse reactions and improving patient outcomes. Additionally, preliminary toxicology studies indicate that the compound exhibits good safety margins, further supporting its candidacy for clinical development.

In conclusion,1-(Azetidin-3-yl)piperidine-4-sulfonamide (CAS No. 1851093-84-9) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in the ongoing effort to develop innovative treatments for complex diseases. As research continues to uncover new applications and refine synthetic methodologies,1-(Azetidin-3-yl)piperidine-piperidine sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamide sulfonamidesulfonamidesulfonsulfonsulfonsulfonsulfonsulfonsulfonsulfonsulfonsulfonsulfonsulfonsulfonsulfonsulfsulfsulfsulfsulfsulfsulfsulfsulfsulfsulfsulfsulfs